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Compound of Interest

Compound Name: Dichloroisocyanuric acid

Cat. No.: B1222217

Sodium Dichloroisocyanurate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of sodium dichloroisocyanurate (NaDCC). The information is curated for
researchers, scientists, and professionals in drug development, with a focus on quantitative
data, detailed experimental methodologies, and visual representations of key processes.

Physical Properties

Sodium dichloroisocyanurate is a white crystalline solid available in both anhydrous and
dihydrate forms. It is characterized by a slight chlorine odor.[1] Key physical properties are
summarized in the tables below.

Anhydrous Sodium Dichloroisocyanurate
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Property Value References
CAS Number 2893-78-9 [1]

Molecular Formula CsCl2N3NaOs [2]

Molecular Weight 219.95 g/mol [11[2]
Appearance White crystalline powder [2][3]

Melting Point 225 °C (decomposes) [2]

Density 1 g/cm3 [2]

Solubility in Water

25 g/100 mL (at 25 °C)

[2](3]

Available Chlorine

60% to 64.5%

[2](3]

pH (1% aqueous solution)

58t07.0

[1]2]

Sodium Dichloroisocyanurate Dihydrate

Property Value References
CAS Number 51580-86-0 [1]

Molecular Formula CsH4CI2N3NaOs [4]

Molecular Weight 255.97 g/mol [1][4]
Appearance White, free-flowing crystalline ne

powder or granular solid

Decomposition Temperature

> 240 °C

[4]115]

Density (at 20 °C)

0.96 g/cm?3

[4]

Solubility in Water

25 g/100 mL (at 25 °C)

[4]

Available Chlorine

55% to 57%

[1]

pH (1% solution)

6.0-7.0

[5]

Chemical Properties
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Sodium dichloroisocyanurate is a potent oxidizing agent and a stable source of free available
chlorine (FAC) in the form of hypochlorous acid (HOCI).[6][7] Its chemical behavior is central to
its wide range of applications, particularly as a disinfectant and sterilizing agent.[8][9]

Hydrolysis and Aqueous Equilibria

Upon dissolution in water, sodium dichloroisocyanurate rapidly hydrolyzes to release
hypochlorous acid (HOCI), the primary antimicrobial agent, and sodium cyanurate.[10][11] This
process establishes a complex set of equilibria involving various chlorinated and non-
chlorinated isocyanurates.[10][12] The cyanuric acid produced in this reaction acts as a
stabilizer, protecting the free chlorine from degradation by sunlight, a property particularly
useful in applications such as swimming pool sanitation.[1][11]

The overall hydrolysis reaction can be simplified as:
C3Ns30s3Clz2Na + 2H20 < Cs3Ns0sHz2Na + 2HOCI[5][10]

The distribution of chemical species in an aqueous solution of NaDCC is dependent on the
total available chlorine, total isocyanurates, pH, and temperature.[10] For instance, in a solution
with 1.0 mg/L of total available chlorine at pH 7.0, the approximate distribution is:

Hypochlorous acid (HOCI): 48.1%

Monochloroisocyanurate: 26.8%

Dichloroisocyanurate: 11.8%

Hypochlorite (OCI™): 12.8%[10]

This equilibrium acts as a reservoir of "bound” chlorine. As the free available chlorine (HOCI) is
consumed through reaction with organic matter or microorganisms, the chlorinated
isocyanurates rapidly dissociate to release more HOCI, thus maintaining a sustained
disinfecting action.[10][11]
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Release
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Release upon demand.
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Sample Preparation

Weigh NaDCC Sample
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Calculate % Available Chlorine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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